2-Ethoxybenzyl alcohol

• IUPAC Name: (2-ethoxyphenyl)methanol
• InChI: InChI=1S/C9H12O2/c1-2-11-9-6-4-3-5-8(9)7-10/h3-6,10H,2,7H2,1H3
• InChI Key: ICJVQAHPHKYCNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CO
• Molecular Formula: C9H12O2
• DSSTOX Substance ID: DTXSID30221903
• Molecular Weight: 152.19 g/mol
• CAS No.: 71672-75-8, 71648-21-0

Description

2-Ethoxybenzyl alcohol is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Protective Groups

2-Ethoxybenzyl alcohol, as well as its derivatives, are frequently employed in the field of chemical synthesis, particularly in the area of protective groups. The use of methoxybenzyl protecting groups of alcohols, including derivatives of this compound, is notable in various chemical reactions. These protective groups are efficiently removed under neutral conditions, making them versatile in synthetic chemistry applications, as highlighted by Oikawa, Yoshioka, and Yonemitsu (1982) in their study on DDQ oxidation processes (Oikawa, Yoshioka, & Yonemitsu, 1982).

2. Photocatalytic Applications

This compound derivatives are utilized in photocatalytic processes. For instance, Higashimoto et al. (2009) explored the photocatalytic oxidation of benzyl alcohol derivatives, including 4-methoxybenzyl alcohol, into corresponding aldehydes. This reaction proceeds with high conversion and selectivity, demonstrating the potential of these compounds in photocatalytic applications (Higashimoto et al., 2009).

3. Solid-Phase Synthesis

Derivatives of this compound have been explored as safety-catch protecting groups and linkers in solid-phase peptide synthesis. Thennarasu and Liu (2010) demonstrated the stability and efficient removal of these groups under specific conditions, highlighting their utility in peptide synthesis (Thennarasu & Liu, 2010).

4. Corrosion Inhibition Studies

In the field of corrosion science, derivatives of this compound, such as alcohol ethoxylate, have been investigated for their inhibitory effects on metal corrosion. Forsal et al. (2010) studied the influence of alcohol ethoxylate on the corrosion of mild steel, providing insights into its potential applications in industrial corrosion protection (Forsal et al., 2010).

Safety and Hazards

2-Ethoxybenzyl alcohol is considered hazardous. It has acute oral toxicity, can cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Mechanism of Action

Target of Action

2-Ethoxybenzyl alcohol, similar to other alcohols, primarily targets the central nervous system (CNS). It interacts with various neurotransmitters such as gamma-aminobutyric acid (GABA), glutamate, dopamine, serotonin, and endogenous opioids . These neurotransmitters play crucial roles in regulating mood, anxiety, and overall brain function.

Mode of Action

The compound’s interaction with its targets leads to a variety of changes. As an alcohol, it acts as a GABA agonist and a glutamate N-methyl-D-aspartate (NMDA) receptor antagonist . Its actions on dopaminergic and opioid peptidergic systems are implicated in the reinforcing effect of alcohol .

Biochemical Pathways

This compound is metabolized primarily in the liver through two different oxidative pathways . The most significant pathway involves alcohol dehydrogenase (ADH), which oxidizes the alcohol to acetaldehyde . Acetaldehyde is then converted into acetate in the mitochondria by acetaldehyde dehydrogenase (ALDH) . The second major pathway involves the microsomal ethanol oxidizing system (MEOS), which involves the cytochrome P450 enzyme CYP2E1 .

Pharmacokinetics

The pharmacokinetics of this compound would be similar to that of ethanol. Ethanol is rapidly absorbed from the gastrointestinal tract, and the maximum blood-alcohol concentration (BAC) is usually reached between 10 and 60 minutes post-dosing . Elimination of ethanol from the body occurs primarily through metabolism (92-98% of dose) by hepatic alcohol dehydrogenase (ADH) and a microsomal enzyme, denoted CYP2E1 .

Result of Action

The molecular and cellular effects of this compound’s action are primarily due to its metabolite, acetaldehyde. Acetaldehyde builds up in cells, where it damages DNA in a way that could cause cancer . Chronic exposure to alcohol can cause persistent structural and functional changes in the brain .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other substances, such as medications or other drugs, can affect the metabolism and action of alcohol. Chronic alcohol use can lead to changes in liver function, which can alter the metabolism and effects of alcohol . Additionally, individual genetic differences can influence how a person metabolizes alcohol and responds to its effects .

Biochemical Analysis

Biochemical Properties

2-Ethoxybenzyl alcohol plays a significant role in biochemical reactions, particularly in the acetylation process. It undergoes acetylation with acetic anhydride over zeolite to yield O-acetylated products . This reaction is catalyzed by enzymes such as acetyltransferases, which facilitate the transfer of acetyl groups to the hydroxyl group of this compound. The interaction between this compound and acetyltransferases is crucial for the formation of acetylated derivatives, which are important intermediates in various biochemical pathways.

Cellular Effects

This compound has been observed to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the acetylation of this compound can lead to changes in the activity of certain proteins and enzymes, thereby modulating cellular functions. Additionally, this compound may interact with cellular receptors and transporters, influencing cell signaling pathways and gene expression patterns .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules, such as enzymes and receptors. The compound can bind to the active sites of enzymes, either inhibiting or activating their activity. For example, the acetylation of this compound by acetyltransferases results in the formation of acetylated derivatives, which can further interact with other biomolecules. These interactions can lead to changes in gene expression and cellular metabolism, ultimately affecting cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions, but it may degrade over extended periods or under specific conditions. Studies have shown that the stability of this compound can be influenced by factors such as temperature, pH, and the presence of other chemicals. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular functions, while higher doses can lead to significant changes in cellular metabolism and gene expression. Studies have shown that there are threshold effects, where a certain dosage is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular damage and disruption of normal cellular processes .

Metabolic Pathways

This compound is involved in various metabolic pathways, including its acetylation by acetyltransferases. The compound can also undergo oxidation and reduction reactions, leading to the formation of different metabolites. These metabolic pathways are facilitated by enzymes such as cytochrome P450s and dehydrogenases, which play a crucial role in the biotransformation of this compound. The interactions between this compound and these enzymes can affect metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with transporters and binding proteins, which facilitate its movement across cellular membranes. Additionally, this compound can accumulate in specific tissues or cellular compartments, depending on its interactions with transporters and binding proteins. These interactions can influence the localization and accumulation of this compound within cells .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific cellular compartments, such as the endoplasmic reticulum, mitochondria, or nucleus, based on its interactions with targeting signals. Additionally, post-translational modifications, such as acetylation, can affect the activity and function of this compound within these compartments. The localization of this compound within specific organelles can have significant implications for its biochemical activity and cellular effects .